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Compound of Interest

Compound Name: AL 8810 isopropyl ester

Cat. No.: B1663052 Get Quote

This guide provides essential safety and logistical information for the proper disposal of AL
8810 isopropyl ester, ensuring compliance with standard laboratory safety protocols. The

following procedures are designed for researchers, scientists, and drug development

professionals to manage this substance responsibly.

Immediate Safety and Handling Precautions
According to the Safety Data Sheet (SDS), AL 8810 isopropyl ester is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[1] However, standard

good laboratory practices should always be observed.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses, a lab coat, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area.

Spill Management: In case of a spill, absorb the material with an inert substance (e.g., sand,

diatomite, or universal binders) and collect it for proper disposal.[2][3]

Quantitative Data Summary
The available quantitative data for AL 8810 isopropyl ester is summarized in the table below.

Much of the physical and chemical property data has not been determined.[1]
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Property Value

CAS Number 208114-93-6

Molecular Formula C27H37FO4

Molecular Weight 444.6 g/mol

Appearance Crystalline Solid

Purity ≥98%

Flammability Product is not flammable

pH Not applicable

Boiling Point/Range Undetermined

Melting Point/Range Undetermined

Flash Point Not applicable

Density Not determined

Solubility
Soluble in organic solvents such as ethanol,

DMSO, and dimethyl formamide

Step-by-Step Disposal Protocol
Although not classified as hazardous, the SDS for AL 8810 isopropyl ester explicitly states:

"Do not allow to enter sewers/ surface or ground water."[1][4] Therefore, drain disposal is not a

permissible option. The recommended procedure is to treat it as a chemical waste product for

collection by your institution's Environmental Health & Safety (EHS) department or a licensed

chemical waste contractor.

Experimental Protocol: Waste Segregation and Collection

Segregate Waste: Designate a specific, sealed container for AL 8810 isopropyl ester
waste. This includes any unused or unwanted material, as well as contaminated

consumables (e.g., pipette tips, weighing paper). Do not mix this waste with other chemical

waste streams unless explicitly permitted by your institution's EHS guidelines.
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Container Selection: Use a container that is chemically compatible with the substance and its

solvent. The original product container is often a suitable choice. Ensure the container has a

secure, leak-proof cap.

Labeling: Clearly label the waste container as "AL 8810 Isopropyl Ester Waste." Include the

name of the primary solvent if it is in solution. Ensure the label is legible and securely

attached.

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be away from incompatible materials.

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the

chemical waste. Follow their specific procedures for waste collection.

Disposal of Empty Containers:

Rinsing: An empty container that held AL 8810 isopropyl ester should be triple-rinsed with a

suitable solvent (e.g., ethanol or another solvent in which the compound is soluble).

Rinsate Collection: The rinsate from this cleaning process must be collected and disposed of

as chemical waste along with the AL 8810 isopropyl ester waste.

Final Disposal: Once triple-rinsed, the empty container can typically be disposed of in the

regular trash. Deface or remove the original label to prevent any confusion.

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of AL
8810 isopropyl ester.
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Caption: Disposal decision workflow for AL 8810 isopropyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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